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Compound of Interest

Compound Name: Alintegimod

Cat. No.: B12399455

Alintegimod (7HP-349) Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the effective use of Alintegimod (7HP-349) in
experimental settings. Below you will find frequently asked questions and troubleshooting
guidance regarding its solubility in DMSO and cell media.

Frequently Asked Questions (FAQSs)

Q1: What is Alintegimod (7HP-349) and what is its mechanism of action?

Alintegimod is an orally bioavailable, small molecule, allosteric activator of the integrin cell
adhesion receptors VLA-4 (integrin a4f31) and LFA-1 (integrin aLf2).[1][2] By activating these
integrins on the surface of leukocytes, Alintegimod promotes their adhesion to their counter-
receptors, VCAM-1 and ICAM-1. This enhanced cell-cell adhesion can facilitate T-cell activation
and infiltration into tumors, potentially boosting anti-cancer immune responses.[1][2]

Q2: What is the recommended solvent for dissolving Alintegimod (7HP-349)?

The recommended solvent for creating a stock solution of Alintegimod is dimethyl sulfoxide
(DMSO). While specific quantitative solubility is not widely published, it is generally reported to
be soluble in DMSO.

Q3: How should | prepare a stock solution of Alintegimod in DMSO?
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To prepare a stock solution, it is recommended to use anhydrous, high-quality DMSO. For
guidance on preparing stock solutions for in vitro use, please refer to the detailed protocol in
the "Experimental Protocols" section below.

Q4: What is the solubility of Alintegimod in aqueous solutions or cell culture media?

Alintegimod has low aqueous solubility. Direct dissolution in water or saline is not
recommended. For cell culture experiments, a concentrated stock solution in DMSO should be
prepared first and then diluted into the aqueous-based cell culture medium to the final desired
concentration.

Q5: How should | store Alintegimod powder and its stock solution?
o Powder: Store the solid compound at -20°C for long-term storage.

» DMSO Stock Solution: Aliquot the stock solution into smaller volumes to minimize freeze-
thaw cycles and store at -80°C for long-term stability. For short-term use, storage at -20°C is
also acceptable.

Experimental Protocols
Protocol for Preparation of Alintegimod Stock Solution

o Materials:
o Alintegimod (7HP-349) powder
o Anhydrous, sterile dimethyl sulfoxide (DMSO)
o Sterile, polypropylene microcentrifuge tubes
» Procedure:

1. Equilibrate the Alintegimod powder vial and anhydrous DMSO to room temperature
before opening to prevent moisture condensation.

2. Weigh the desired amount of Alintegimod powder in a sterile microcentrifuge tube.
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3. Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10
mM).

4. Vortex the solution gently until the Alintegimod is completely dissolved. Gentle warming
to 37°C can aid in dissolution if necessary.

5. Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

6. Store the aliquots at -80°C.

Protocol for Diluting Alintegimod into Cell Culture Media

e Materials:
o Prepared Alintegimod DMSO stock solution
o Pre-warmed (37°C) cell culture medium
e Procedure:
1. Thaw an aliquot of the Alintegimod DMSO stock solution at room temperature.

2. Calculate the volume of the stock solution needed to achieve the final desired
concentration in your cell culture medium. Crucially, ensure the final concentration of
DMSO in the media is non-toxic to your cells (typically < 0.5%, and ideally < 0.1%).

3. Add the calculated volume of the stock solution to the pre-warmed cell culture medium
dropwise while gently vortexing or swirling the medium. This rapid dispersal is critical to
prevent precipitation.

4. Visually inspect the medium to ensure no precipitation has occurred.

5. Use the freshly prepared medium for your experiment immediately.

Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

Precipitation upon dilution in

cell media

The concentration of
Alintegimod exceeds its
solubility limit in the final

aqueous medium.

- Ensure the final DMSO
concentration is sufficient to
maintain solubility, but remains
non-toxic to cells.- Add the
DMSO stock solution to pre-
warmed (37°C) media while
vortexing to facilitate rapid
mixing.- Consider using a
lower final concentration of
Alintegimod.- For some
hydrophobic compounds,
media containing serum may
improve solubility due to

protein binding.

Compound appears difficult to
dissolve in DMSO

The compound may require
more energy to dissolve, or the
DMSO may have absorbed

moisture.

- Gently warm the solution to
37°C.- Use fresh, anhydrous
DMSO.- Increase the volume
of DMSO to create a more

dilute stock solution.

Inconsistent experimental

results

Potential degradation of the
compound due to improper
storage or multiple freeze-thaw

cycles.

- Always use freshly prepared
dilutions in cell media.- Ensure
stock solutions are aliquoted
and stored at -80°C.- Minimize
exposure of the stock solution
to light.

Data Presentation

Table 1: Physicochemical Properties of Alintegimod (7HP-349)
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Property Value

Molecular Formula C28H32N206S4

Molecular Weight 620.81 g/mol

Appearance Solid

Primary Solvent Dimethyl sulfoxide (DMSO)
Visualizations

Alintegimod (7HP-349) Signaling Pathway
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Caption: Mechanism of action of Alintegimod (7HP-349).
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Experimental Workflow for Cell-Based Assays
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Caption: Workflow for preparing Alintegimod for cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Alintegimod (7HP349) | LFA-1 activator | Probechem Biochemicals [probechem.com]
e 2. Alintegimod (7HP-349) | Integrin | 1378535-08-0 | Invivochem [invivochem.com]

 To cite this document: BenchChem. [Alintegimod (7HP-349) solubility in DMSO and cell
media]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399455#alintegimod-7hp-349-solubility-in-dmso-
and-cell-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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